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Compound of Interest

Compound Name: UoS12258

Cat. No.: B11938622 Get Quote

Researchers and laboratory personnel must handle UoS12258, a positive allosteric modulator

of AMPA receptors, with care.[1][2] While specific disposal instructions for UoS12258 are not

readily available, established guidelines for laboratory chemical waste provide a framework for

its safe management. This guide offers a comprehensive, step-by-step approach to the proper

disposal of UoS12258, ensuring the safety of laboratory personnel and compliance with

general environmental regulations.

Chemical and Physical Properties of UoS12258
A summary of the key data for UoS12258 is presented below. This information is critical for its

safe handling and disposal.
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Property Value

Chemical Name
N-[(2S)-5-(6-Fluoro-3-pyridinyl)-2,3-dihydro-1H-

inden-2-yl]-2-propanesulfonamide

Molecular Formula C17H19FN2O2S

Molecular Weight 334.41 g/mol

Appearance Solid powder

Purity ≥98%

Solubility DMSO: 2 mg/ml, Ethanol: 1 mg/ml

Storage
Short term (days to weeks): 0 - 4°C, Long term

(months to years): -20°C

Data sourced from multiple suppliers and may vary by batch.[1][2][3]

Experimental Protocols: Disposal of UoS12258
The following protocols are based on general best practices for laboratory chemical waste

disposal and should be adapted to comply with institutional and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling UoS12258, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves

Laboratory coat

Step 2: Waste Segregation

Proper segregation of waste at the point of generation is crucial.

Solid Waste:
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Place any solid UoS12258 waste, contaminated labware (e.g., weigh boats, spatulas), and

contaminated PPE into a designated hazardous chemical waste container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "UoS12258".

Liquid Waste:

Solutions of UoS12258 (e.g., in DMSO or ethanol) should be collected in a separate,

sealed, and clearly labeled hazardous waste container.

The label must indicate the chemical name "UoS12258" and the solvent used (e.g.,

"UoS12258 in DMSO").

Do not mix with other incompatible waste streams.

Sharps Waste:

Any sharps contaminated with UoS12258, such as needles, syringes, or broken glass,

must be disposed of in a designated, puncture-resistant sharps container labeled for

hazardous chemical waste.[4]

Step 3: Waste Storage

Store hazardous waste containers in a designated, well-ventilated area, away from

incompatible materials. Ensure containers are securely closed to prevent spills.

Step 4: Waste Disposal

Arrange for the collection and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[5] Follow all institutional procedures for waste pickup requests.

Disposal Workflow for UoS12258
The following diagram illustrates the decision-making process for the proper disposal of

UoS12258.
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Caption: Workflow for the proper segregation and disposal of UoS12258 waste.

Disclaimer: This information is intended as a guide and does not replace institutional or

regulatory protocols. Always consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11938622?utm_src=pdf-custom-synthesis
https://www.tocris.com/products/uos-12258_6353
https://www.caymanchem.com/product/36571/uos-12258
https://www.medkoo.com/products/30036
https://ehs.cornell.edu/research-safety/biosafety-biosecurity/biological-waste/biological-waste-guide
https://louisville.edu/dehs/waste-disposal
https://www.benchchem.com/product/b11938622#uos12258-proper-disposal-procedures
https://www.benchchem.com/product/b11938622#uos12258-proper-disposal-procedures
https://www.benchchem.com/product/b11938622#uos12258-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11938622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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